4,5-Dibromobenzene-1,2-diol

• IUPAC Name: 4,5-dibromobenzene-1,2-diol
• InChI: InChI=1S/C6H4Br2O2/c7-3-1-5(9)6(10)2-4(3)8/h1-2,9-10H
• InChI Key: IOZHUUKIHMKXRG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)Br)O)O
• Molecular Formula: C6H4Br2O2
• DSSTOX Substance ID: DTXSID30278972
• Molecular Weight: 267.90 g/mol
• CAS RN: 2563-26-0

Description

4,5-Dibromobenzene-1,2-diol, also known by its CAS Number 2563-26-0, is a chemical compound with the linear formula Br2C6H2(OH)2. It has a molecular weight of 267.90.

Synthesis Analysis

The synthesis of benzene derivatives like 4,5-Dibromobenzene-1,2-diol typically involves electrophilic aromatic substitution. This is a two-step mechanism. In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring.

Molecular Structure Analysis

The molecular structure of 4,5-Dibromobenzene-1,2-diol is represented by the linear formula Br2C6H2(OH)2. It has a molecular weight of 267.90.

Physical And Chemical Properties Analysis

4,5-Dibromobenzene-1,2-diol is a technical grade compound with an assay of 90%. It appears as a powder, crystals, or chunks. Its melting point is 111-116 °C (lit.).

Scientific Research Applications

Synthesis and Organic Transformations

4,5-Dibromobenzene-1,2-diol is a valuable precursor in various organic transformations. One of its key applications lies in the field of synthesis, where it is used as an intermediate in the creation of more complex chemical structures. For example, Diemer, Leroux, and Colobert (2011) describe methods for synthesizing derivatives of 1,2-dibromobenzenes, which are crucial in reactions involving the formation of benzynes (Diemer, Leroux, & Colobert, 2011).

X-ray Diffraction and Structural Studies

Another significant application of 4,5-Dibromobenzene-1,2-diol is in the field of crystallography, particularly X-ray diffraction studies. Kramarova et al. (2023) conducted an X-ray diffraction study of a transesterification product involving 4,5-Dibromobenzene-1,2-diol, revealing insights into the molecular structure and interactions of the compound (Kramarova et al., 2023).

Semiconductor Research

In the realm of semiconductor research, Takimiya et al. (2004) explored the use of dibromobenzene derivatives, including those related to 4,5-Dibromobenzene-1,2-diol, as organic semiconductors for field-effect transistors. This research highlights the compound's potential in the development of electronic materials (Takimiya, Kunugi, Konda, Niihara, & Otsubo, 2004).

Surface Science and Interaction Studies

The study of surface interactions and reactions is another area where 4,5-Dibromobenzene-1,2-diol finds application. Dobrin, Harikumar, and Polanyi (2004) examined the thermal reaction of dibromobenzene on silicon surfaces, contributing to our understanding of surface chemistry and molecular interactions (Dobrin, Harikumar, & Polanyi, 2004).

Safety and Hazards

4,5-Dibromobenzene-1,2-diol is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3). It is recommended to avoid contact with skin and eyes, avoid breathing dust, and use personal protective equipment/face protection.

Mechanism of Action

Target of Action

As a derivative of benzene, it may interact with various biological molecules, including proteins and nucleic acids .

Mode of Action

It is known that benzene derivatives can undergo electrophilic aromatic substitution . In this process, the compound forms a sigma-bond with the benzene ring, generating a positively charged intermediate. This intermediate can then react further, leading to a substitution or addition product .

Biochemical Pathways

Benzene and its derivatives are known to interact with various biochemical pathways, potentially affecting cellular processes .

Pharmacokinetics

The compound’s physical properties, such as its melting point and predicted density , may influence its bioavailability.

Result of Action

It is classified as a combustible liquid that may cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4,5-Dibromobenzene-1,2-diol. For instance, the compound’s reactivity may be affected by temperature, pH, and the presence of other substances .

Q & A

Q1: What interesting structural features were observed in the crystal structure of the anionic complex formed with 4,5-dibromobenzene-1,2-diol?

A1: The research paper describes the synthesis and X-ray diffraction study of an anionic complex containing 4,5-dibromobenzene-1,2-diol. The study revealed that the silicon atom in the complex adopts a distorted octahedral coordination geometry. Interestingly, this octahedron is disordered due to the superposition of Δ and Λ optical isomers []. This suggests that the 4,5-dibromobenzene-1,2-diol ligand can accommodate different spatial arrangements around the central silicon atom. Additionally, the presence of various hydrogen bonding groups in the system, including the 4,5-dibromobenzene-1,2-diol itself, leads to the formation of hydrogen-bonded chains. The 4,5-dibromobenzene-1,2-diol molecule also participates in stacking interactions, highlighting its potential for intermolecular interactions [].